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Compound of Interest

Compound Name: Diazaborine

Cat. No.: B1195285

This document provides immediate safety and logistical information for researchers, scientists,
and drug development professionals working with Diazaborine. It outlines essential personal
protective equipment, operational handling procedures, and disposal plans based on available
data and general laboratory safety protocols.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for all forms of Diazaborine is not
publicly available. One supplier, Merck Millipore, states that an SDS is not required for their
specific product as it is not classified as a hazardous substance under Regulation (EC) No.
1907/2006 (REACH)[1]. However, this may not apply to Diazaborine from all suppliers or to all
its derivatives. Users must consult the specific SDS provided by their supplier for the exact
compound they are handling and adhere to all institutional and local safety regulations.

Personal Protective Equipment (PPE)

A thorough hazard assessment is crucial for selecting the appropriate PPE for any laboratory
task[2]. The following table summarizes the recommended PPE for handling Diazaborine,
based on general best practices for chemical compounds in a laboratory setting.
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Protection Type

Recommended Equipment

Guidelines and
Considerations

Eye and Face

Safety glasses with side
shields (minimum) or chemical
splash goggles. A face shield
may be required for splash

hazards.

Safety glasses are the
minimum requirement for
working with or around
hazardous materials. Goggles
are required for protection
against liquid splashes|2].

Disposable nitrile gloves are
the minimum requirement.

Consider double-gloving or

No single glove material
protects against all chemicals.

Nitrile gloves are suitable for

Hand ) incidental contact[3]. Change
using more robust gloves ) ) )
N ) gloves immediately if
based on the specific handling )
contaminated, torn, or
procedure and solvent used.
punctured[4].
A lab coat is the minimum
] Lab coats should have long
requirement. For larger
- ] sleeves and be fully buttoned.
guantities or splash risks, a ) ]
Body Ensure clothing provides full

chemical-resistant apron or
gown made of low-permeability
fabric should be worn[3][4].

coverage (long pants and

closed-toe shoes)|[2].

Respiratory

Typically not required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. If dust or
aerosols may be generated, a

respirator may be necessary.

The need for respiratory
protection should be
determined by a formal risk
assessment. If required,
personnel must be enrolled in
a respiratory protection

program|[3].

Operational and Disposal Plans

Receiving and Storage:

e Upon receipt, inspect the container for damage.
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» Store Diazaborine in a cool, dry, and well-ventilated area, away from incompatible materials.
The recommended storage temperature is 2-8°C[5].

o Diazaborine is classified as a combustible solid, so it should be stored accordingly[5].
Handling and Preparation of Solutions:

o Handle Diazaborine powder in a chemical fume hood or other ventilated enclosure to
minimize inhalation risk.

e Avoid generating dust.

o For solution preparation, Diazaborine is soluble in DMSO (e.g., at 100 mg/mL)[5].
e Wash hands thoroughly after handling[4][6].

e Do not eat, drink, or apply cosmetics in areas where Diazaborine is handled[4].
Disposal Plan:

» All waste materials, including empty containers, contaminated PPE, and unused solutions,
should be considered hazardous waste unless determined otherwise by a safety
professional.

o Dispose of waste in appropriately labeled, sealed containers|[6].

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the sink[7][8].

o Contaminated sharps (needles, syringes) must be placed in a designated sharps
container[9].

o For spills, contain the spill, prevent it from entering drains, and clean it up using appropriate
absorbent materials and PPE. Report all spills to the appropriate safety personnel[6][9].

Quantitative Data Summary

The following table summarizes key quantitative data found for Diazaborine and its derivatives.
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Property Value Context/Source

Chemical property of the

Molecular Weight 300.14 g/mol
parent compound[5][10].
Chemical property of the
Molecular Formula C14H13BN203S
parent compound[5][10].
- _ For AAA-ATPase Drgl
Solubility 100 mg/mL in DMSO o ) )
Inhibitor, Diazaborine[5].
For AAA-ATPase Drgl
Storage Temperature 2-8°C o ) )
Inhibitor, Diazaborine[5].
o ) For binding to AAA-ATPase
Inhibition Constant (Ki) 26 uM )
Drgl in yeast[5].
For various Diazaborine
ICso0 Values 0.7 UM - 48 uM derivatives against Human
Neutrophil Elastase (HNE)[11].
o No appreciable toxicity up to For specific derivatives in HEK
Cytotoxicity
100 pM 293T cells after 48 hours[11].
Used in various yeast cell
Working Concentration 5 pg/mL - 370 uM culture experiments[12][13]

[14].

Experimental Protocols

ATPase Activity Assay (as described for Drgl): This assay measures the ATP hydrolysis activity
of the Drgl protein in the presence and absence of Diazaborine.

 Purified wild-type Drgl protein (e.g., 1200 nM) is used.

e The assay can be performed with the basal ATPase activity of Drgl alone or stimulated by
the addition of a protein partner like RIp24C (e.g., 800 nM).

e The reaction is carried out in the absence or presence of Diazaborine (e.g., 370 uM).
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e The rate of ATP hydrolysis is measured, typically by quantifying the amount of inorganic
phosphate released over time.

» The results are compared to determine the inhibitory effect of Diazaborine on the ATPase
activity[12].

Polysome Profile Analysis (as described in yeast studies): This method is used to assess the
effect of Diazaborine on ribosome biogenesis and translation.

e Yeast strains (e.g., wild-type and a Diazaborine-resistant mutant) are grown to early log
phase.

e The experimental culture is treated with Diazaborine (e.g., 100 pg/ml) for a specified time
(e.g., 30 minutes). An untreated culture serves as a control.

» Cycloheximide is added to all cultures to arrest translation and preserve the polysome
structures.

o Cell extracts are prepared and layered onto a sucrose gradient (e.g., 15% to 50%).

e The gradients are subjected to ultracentrifugation to separate ribosomal subunits,
monosomes, and polysomes based on their size.

o The gradient is then fractionated, and the absorbance at 254 nm is continuously measured
to generate a polysome profile, which indicates the relative amounts of subunits,
monosomes, and polysomes[14].

Visual Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of a chemical
compound like Diazaborine in a laboratory setting.
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Caption: Logical workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195285?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

